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Compound of Interest

Compound Name: Boc-D-Dab(Z)-OH.DCHA

Cat. No.: B613336 Get Quote

The tert-Butoxycarbonyl (Boc) Protecting Group
The Boc group is a cornerstone of peptide synthesis, particularly in Solid Phase Peptide

Synthesis (SPPS), due to its reliable performance and acid-labile nature.[3][4] Its introduction

was a pivotal development that enabled the routine synthesis of complex peptides.[3]

Mechanism of Protection
The Boc group is typically introduced to the α-amino group of an amino acid by reaction with di-

tert-butyl dicarbonate, commonly known as Boc anhydride ((Boc)₂O).[3] The reaction is

performed under basic conditions, which deprotonate the amino group, enhancing its

nucleophilicity to attack a carbonyl carbon of the anhydride.[3]
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Boc Protection Mechanism

H₂N-CHR-COOH

Boc-NH-CHR-COOH
1. (Boc)₂O(Boc)₂O

Base (e.g., NaOH)
2. Solvent (Dioxane/H₂O)

+ t-BuOH + CO₂

Boc-NH-Peptide

Protonation of Carbonyl

TFA

Formation of t-butyl cation
+ Carbamic Acid

Decarboxylation

H₃N⁺-Peptide

 

One Cycle of Boc-SPPS

Boc-AA(n)-Resin

Boc Deprotection
(TFA/DCM)

Neutralization
(e.g., DIEA)

Couple next Boc-AA(n+1)
(e.g., DCC)

Boc-AA(n+1)-AA(n)-Resin
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Z (Cbz) Protection Mechanism

H₂N-CHR-COOH

Z-NH-CHR-COOH

1. Cbz-ClCbz-Cl

Base (e.g., Na₂CO₃)
2. Solvent (H₂O)

+ HCl

Z-NH-Peptide

Reduction of C-O bond

H₂, Pd/C

Carbamic Acid Intermediate
+ Toluene

Spontaneous Decarboxylation

H₂N-Peptide + CO₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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